Cas no 88374-26-9 (Benzenamine, 2-methyl-N-(1-methylethyl)-4-nitro-)

• Product Name: Benzenamine, 2-methyl-N-(1-methylethyl)-4-nitro-
• CAS No: 88374-26-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 634883
• PubChem ID: 43132073
• Update Time: 2025-04-19

Benzenamine, 2-methyl-N-(1-methylethyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-methyl-N-(1-methylethyl)-4-nitro-
• 2-methyl-4-nitro-N-propan-2-ylaniline
• DTXSID50655463
• 88374-26-9
• 2-Methyl-4-nitro-N-(propan-2-yl)aniline
• AKOS009136041

• Inchi： 1S/C10H14N2O2/c1-7(2)11-10-5-4-9(12(13)14)6-8(10)3/h4-7,11H,1-3H3
• InChI Key： SUBPCPBJJGLMTO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C)C=1)NC(C)C)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.8Ų